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Compound of Interest

Compound Name: FMP-API-1

Cat. No.: B1266828

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for FMP-API-1, a key
inhibitor of the A-kinase anchoring protein (AKAP)-PKA interaction. Adherence to these
guidelines is essential for ensuring laboratory safety and proper environmental stewardship.

Chemical and Physical Properties

FMP-API-1 is a research chemical used to study cellular signaling pathways. A summary of its
key quantitative properties is provided below for easy reference.

Property Value

CAS Number 16523-28-7[1][2]
Molecular Formula C13H14N202[1][2]
Molecular Weight 230.26 g/mol [1][2]
Appearance White to beige powder
Purity >95% to 298% (HPLC)[2]
Solubility >10 mg/mL in DMSO
Storage Temperature -20°C
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Proper Disposal Procedures

Proper disposal of FMP-API-1 and its containers is crucial to prevent environmental
contamination and ensure workplace safety. While a specific Safety Data Sheet (SDS) detailing
disposal is not readily available, the following procedures are recommended based on the
known properties of FMP-API-1 and general laboratory chemical waste guidelines.

Step-by-Step Disposal Protocol:
» Waste Identification and Segregation:
o Unused or expired FMP-API-1 should be treated as chemical waste.

o Contaminated materials, such as personal protective equipment (PPE), weighing boats,
and pipette tips, must also be disposed of as chemical waste.

o Segregate FMP-API-1 waste from other laboratory waste streams to avoid incompatible
chemical reactions.

e Containerization:

o Collect all FMP-API-1 waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include the chemical name ("FMP-API-1" and its synonym "3,3'-Diamino-
4,4'-dihydroxydiphenylmethane™), the CAS number (16523-28-7), and the appropriate
hazard pictograms (see Safety and Handling section).

o Neutralization (for spills):
o In case of a small spill, carefully sweep up the solid material.

o For final cleanup of the spill area, a 10% acetic acid solution can be used to neutralize the
area, as is recommended for phenolic amines.

» Final Disposal:
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o Dispose of the containerized FMP-API-1 waste through your institution's licensed
hazardous waste disposal service.

o Do not dispose of FMP-API-1 down the drain or in regular trash.
o Follow all local, state, and federal regulations for hazardous waste disposal.

Safety and Handling

FMP-API-1 is an air-sensitive compound that requires careful handling to ensure user safety
and maintain its stability.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or goggles.

e Hand Protection: Wear compatible chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat.

Engineering Controls:

» Handle FMP-API-1 in a well-ventilated area, preferably in a chemical fume hood.

Hazard Identification:

GHS Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

o H317: May cause an allergic skin reaction.

o H319: Causes serious eye irritation.

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

AKAP-PKA Signaling Pathway and FMP-API-1
Mechanism of Action

FMP-API-1 functions as an inhibitor of the interaction between A-kinase anchoring proteins
(AKAPs) and Protein Kinase A (PKA). AKAPs are scaffold proteins that compartmentalize PKA
to specific subcellular locations, thereby ensuring the specificity of downstream signaling
events. By binding to an allosteric site on the regulatory subunits of PKA, FMP-API-1 disrupts
this anchoring, leading to a more diffuse PKA activity.[1][3]
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Caption: AKAP-PKA signaling pathway with FMP-API-1 inhibition.

Experimental Protocol: Inhibition of AKAP-PKA
Interaction in Cell Culture

The following is a general protocol for treating cultured cells with FMP-API-1 to study its effects
on the AKAP-PKA signaling pathway. Specific cell types and experimental conditions may
require optimization.

Materials:

o Cultured cells of interest

o Complete cell culture medium

« FMP-API-1

o Dimethyl sulfoxide (DMSO)

e Phosphate-buffered saline (PBS)

» Appropriate assay reagents (e.g., for Western blotting, immunofluorescence, or PKA activity
assays)

Procedure:
o Cell Seeding:

o Plate the cells at a desired density in multi-well plates, petri dishes, or on coverslips,
depending on the downstream application.

o Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5%
COo..

e Preparation of FMP-API-1 Stock Solution:

o Prepare a stock solution of FMP-API-1 in sterile DMSO. For example, to make a 10 mM
stock solution, dissolve 2.30 mg of FMP-API-1 in 1 mL of DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Vortex briefly to ensure complete dissolution.

o Store the stock solution at -20°C.

e Treatment of Cells:

o On the day of the experiment, thaw the FMP-API-1 stock solution.

o Dilute the stock solution to the desired final concentration in pre-warmed complete cell
culture medium. It is important to keep the final DMSO concentration consistent across all
treatments, including the vehicle control (typically < 0.1%).

o Remove the old medium from the cells and replace it with the medium containing FMP-
API-1 or the vehicle control.

o Incubate the cells for the desired treatment duration.
e Downstream Analysis:
o Following treatment, wash the cells with PBS.

o Lyse the cells for biochemical assays (e.g., Western blot to analyze protein
phosphorylation) or fix the cells for imaging (e.g., immunofluorescence to observe protein
localization).

o Perform the desired downstream analysis to assess the effects of FMP-API-1 on the
AKAP-PKA signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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